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Compound of Interest

Compound Name: C-Flex

Cat. No.: B1167309

Welcome to the technical support center for C-Flex® thermoplastic elastomer (TPE) tubing.
This resource is designed for researchers, scientists, and drug development professionals to
provide guidance on the compatibility of C-Flex® tubing with aggressive solvents. Here you will
find frequently asked questions, troubleshooting guides, and recommendations for conducting
your own compatibility testing.

Frequently Asked Questions (FAQs)

Q1: What is the general chemical compatibility of C-Flex® tubing with aggressive solvents?

Al: C-Flex® tubing, a thermoplastic elastomer, generally exhibits good resistance to many
common laboratory chemicals. It is compatible with most aqueous solutions, dilute acids and
bases, and some alcohols.[1][2][3][4] However, its compatibility with aggressive organic
solvents is limited, and in many cases, it is not recommended for continuous use with these
substances.[1][3][4] It is crucial to verify compatibility with the specific solvent and your
operating conditions (e.g., temperature, pressure, exposure duration) before use.[5][6]

Q2: Can | use C-Flex® tubing with strong acids and bases?

A2: C-Flex® tubing is generally considered to have acceptable compatibility with both
strong/concentrated acids and strong/concentrated bases for many applications.[1][2][4]
However, the concentration of the acid or base and the operating temperature can significantly
impact the tubing's performance and lifespan. Always consult chemical compatibility charts and
consider conducting in-house testing for your specific application.
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Q3: Is C-Flex® tubing compatible with dimethyl sulfoxide (DMSQO)?

A3: There is some conflicting information regarding the compatibility of C-Flex® tubing with
DMSO. Some sources describe C-Flex® as "DMSO-friendly".[7] Other chemical compatibility
charts may not have data available for DMSO.[8] Given the varied information, it is highly
recommended to perform your own compatibility tests before using C-Flex® tubing with
DMSO, especially for critical applications.

Q4: What is the compatibility of C-Flex® tubing with acetonitrile?

A4: Based on available chemical compatibility data, C-Flex® tubing has been shown to have
excellent compatibility with acetonitrile, receiving an "A" rating, which indicates no effect on the
tubing.[8]

Q5: What are the signs of incompatibility between C-Flex® tubing and a solvent?
A5: Signs of incompatibility can include:
o Swelling or shrinkage: A noticeable change in the tubing's dimensions.[6][8]

o Softening or loss of strength: The tubing may become more pliable or lose its structural
integrity.[6][8]

e Cracking or crazing: The appearance of small cracks on the surface of the tubing.
» Discoloration: A change in the color of the tubing.[6][8]
o Embrittlement: The tubing may become stiff and lose its flexibility.

e Leaching: The extraction of components from the tubing material into the solvent, which can
contaminate your fluid path.

If you observe any of these signs, you should immediately discontinue the use of the tubing
with that solvent.

Chemical Compatibility Data Summary
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The following table summarizes the compatibility of C-Flex® tubing with a selection of
aggressive solvents based on available data. The ratings are typically based on tests

conducted at room temperature (21°C/70°F).[6][8] Chemical resistance can be negatively
impacted by elevated temperatures.[5]
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] . Compatibility Observations &
Chemical Class Specific Solvent . .
Rating Recommendations
Suitable for many
applications, but
) Strong/Concentrated testing is
Strong Acids ) A (Acceptable)
Acids recommended for
specific conditions.[1]
[21[4]
Suitable for many
applications, but
Strong/Concentrated testing is
Strong Bases A (Acceptable)
Bases recommended for
specific conditions.[1]
[2][4]
Generally not
) General Organic D (Not recommended for
Organic Solvents ]
Solvents Recommended) continuous use.[1][3]

[4]

No significant effect

Acetonitrile A (Excellent) )
on the tubing.[8]
Not recommended for
D (Not )
Alcohols continuous use.[1][3]
Recommended)

[4]

Dimethyl Sulfoxide
(DMSO0)

N/A (Data Not
Available/Conflicting)

Described as "DMSO-
friendly" in some
contexts, but testing is

strongly advised.[7][8]

Methyl Ethyl Ketone

Moderate effect; not

C (Fair) recommended for
(MEK) .
continuous use.[3]
Moderate effect; not
Acetone C (Fair) recommended for

continuous use.[8]
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Rating Key:

A (Excellent/Acceptable): No or minor effect.

C (Fair): Moderate effect; not recommended for continuous use. Softening, loss of strength,
swelling, and/or shrinkage may occur.[6][8]

D (Severe/Not Recommended): Severe effect; not recommended for use.[6][8]

N/A (Not Available): Data not available.

Disclaimer: This data is for guidance only. It is the user's responsibility to verify the suitability of
C-Flex® tubing for their specific application through appropriate testing.[1][4][5]

Troubleshooting Guide

Issue: My C-Flex® tubing is swelling and has become soft after exposure to a new solvent.

o Cause: This is a clear indication of chemical incompatibility. The solvent is being absorbed
by the tubing material, causing it to swell and lose its structural integrity.

e Solution:

[e]

Immediately stop the fluid transfer and safely drain the solvent from the tubing.

o

Replace the C-Flex® tubing with a more chemically resistant alternative, such as PTFE or
Viton®, for that specific solvent.

o

Consult chemical compatibility charts to select an appropriate tubing material.

o

If a suitable alternative is not readily available, conduct your own compatibility testing to
find a tubing material that meets your needs.

Issue: | have noticed small particles in my fluid path after it passes through the C-Flex® tubing.

o Cause: This could be due to leaching, where components of the tubing material are being
extracted by the solvent, or spallation, where the inner surface of the tubing is shedding
particles. This is a sign of chemical attack on the polymer.
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e Solution:

(¢]

Halt your experiment immediately to prevent contamination of your sample or system.

Replace the tubing with a material that is known to be compatible with your solvent.

[¢]

[¢]

Consider pre-flushing new tubing with a compatible solvent (not the aggressive one) to
remove any surface contaminants before use in your main experiment.

For critical applications, consider using tubing with a lower potential for extractables.

[e]

Issue: The C-Flex® tubing has become discolored and brittle.

e Cause: Discoloration and embrittlement are signs of chemical degradation of the tubing
material.

e Solution:

o Discontinue use of the tubing immediately, as it is at risk of cracking and failing, which
could lead to leaks.

o Select a new tubing material with higher chemical resistance to the solvent in question.

o Be aware that elevated temperatures can accelerate chemical degradation. If you are
working at temperatures above ambient, you will need to be even more stringent in your

tubing material selection.

Experimental Protocols

While specific, detailed experimental protocols for chemical compatibility testing are often
proprietary to the manufacturer, a general procedure can be followed to assess the suitability of
C-Flex® tubing for your application.

Recommended In-House Chemical Compatibility Test Protocol

« Initial Measurement: Cut a small sample of the C-Flex® tubing (e.g., 2-3 inches). Measure
and record its initial weight, length, and outer diameter.
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e Immersion: Place the tubing sample in a sealed container filled with the solvent you intend to
use. Ensure the tubing is fully submerged.[6]

o Exposure: Let the sample soak for a predetermined period. A 72-hour immersion is a
common duration for such tests.[6] It is advisable to also test for shorter periods (e.g., 24
hours) and longer periods (e.g., 7 days) to understand the time-dependent effects.

o Post-Exposure Analysis:
o Carefully remove the tubing sample from the solvent and allow it to dry completely.
o Measure and record the final weight, length, and outer diameter.

o Calculate the percentage change in each parameter. Significant changes (e.g., >5-10%)
may indicate incompatibility.

o Visually inspect the tubing for any signs of degradation, such as discoloration, cracking, or
changes in texture.

o Perform a qualitative assessment of its flexibility and strength compared to an unexposed
sample.

o Documentation: Keep detailed records of your testing procedure, including the solvent used,
exposure time, temperature, and all measurements and observations.

Visual Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting compatibility issues with
C-Flex® tubing and aggressive solvents.
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Caption: Troubleshooting workflow for C-Flex® tubing and solvent compatibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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